Cas no 4675-21-2 (1-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-3-phenylthiourea)

• Product Name: 1-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-3-phenylthiourea
• CAS No: 4675-21-2
• MF: C₁₀H₉N₃OS₃
• MW: 283.392957448959
• CID: 1517865
• PubChem ID: 5211091
• Update Time: 2025-04-21

1-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-3-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl)-3-phenylthiourea
• ST51017350
• Oprea1_008494
• AKOS024375921
• 3-(3-phenylthioureido)rhodanine
• 4675-21-2
• DTXSID60410242

• Inchi： 1S/C10H9N3OS3/c14-8-6-17-10(16)13(8)12-9(15)11-7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,12,15)
• InChI Key： UUXDXTDCUHCPRL-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)NC(NC1C=CC=CC=1)=S)=S

Computed Properties

• Exact Mass: 282.99097
• Monoisotopic Mass: 282.990774
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 2.3

Experimental Properties

• Density: 1.56
• Boiling Point: 408.8°C at 760 mmHg
• Flash Point: 201°C
• Refractive Index: 1.793
• PSA: 44.37